Cas no 2167201-10-5 (1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one)

• Product Name: 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one
• CAS No: 2167201-10-5
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 6286343
• PubChem ID: 165743413
• Update Time: 2025-05-23

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one
• 2167201-10-5
• EN300-1958642
• 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]prop-2-en-1-one

• Inchi： 1S/C8H7F3N2O/c1-3-6(14)5-4-7(8(9,10)11)12-13(5)2/h3-4H,1H2,2H3
• InChI Key： UZSBFSDROHQAHI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C=C)=O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 204.05104734g/mol
• Monoisotopic Mass: 204.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one

Comprehensive Overview of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one (CAS No. 2167201-10-5)

The compound 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one (CAS No. 2167201-10-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This trifluoromethylpyrazole derivative is characterized by its enone functionality, which makes it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound for its potential role in the development of advanced materials, pharmaceuticals, and agrochemicals.

One of the key features of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one is its electron-withdrawing trifluoromethyl group, which significantly influences its reactivity and stability. This attribute makes it particularly valuable in the design of heterocyclic compounds, which are widely used in medicinal chemistry. The compound's pyrazole core is a common motif in many bioactive molecules, contributing to its relevance in drug discovery and development. Recent studies have explored its potential as a building block for kinase inhibitors and other therapeutic agents.

In the context of agrochemical research, 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one has been investigated for its potential use in the synthesis of novel pesticides and herbicides. The trifluoromethyl group is known to enhance the biological activity of such compounds, making them more effective at lower concentrations. This aligns with the growing demand for environmentally friendly and sustainable agrochemicals, a topic that has gained traction in both academic and industrial circles.

From a synthetic chemistry perspective, the compound's α,β-unsaturated carbonyl moiety offers opportunities for diverse Michael addition reactions, enabling the construction of complex molecular architectures. This reactivity is particularly appealing to researchers working on cascade reactions and multicomponent syntheses, which are areas of intense interest in modern organic chemistry. The compound's compatibility with various catalysts and reaction conditions further enhances its utility as a synthetic intermediate.

The physicochemical properties of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one have also been a subject of investigation. Its lipophilicity, influenced by the trifluoromethyl group, makes it an interesting candidate for studies related to drug delivery systems and membrane permeability. These properties are critical in the development of bioactive molecules and are often discussed in the context of ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.

In the realm of material science, the compound's unique structure has prompted explorations into its potential use in the design of functional materials. Its ability to participate in conjugation and polymerization reactions makes it a candidate for creating advanced polymers with tailored properties. This is particularly relevant given the current focus on smart materials and sustainable polymers in both academic and industrial research.

As the scientific community continues to explore the applications of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one, its role in green chemistry initiatives has also come to the fore. The compound's potential for use in atom-economical and waste-minimizing synthetic pathways aligns with global efforts to reduce the environmental impact of chemical processes. This aspect is particularly appealing to researchers and industries committed to sustainable development goals.

In summary, 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylprop-2-en-1-one (CAS No. 2167201-10-5) represents a fascinating intersection of structural complexity and functional versatility. Its applications span multiple disciplines, from pharmaceuticals to material science, and its study continues to yield insights that are both scientifically profound and practically relevant. As research progresses, this compound is likely to remain at the forefront of innovation in chemical synthesis and applied chemistry.